(South)-methanocarba-thymidine

• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 1-[(1S,3S,4R,5S)-3-hydroxy-4-(hydroxymethyl)-1-bicyclo[3.1.0]hexanyl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C12H16N2O4/c1-6-4-14(11(18)13-10(6)17)12-2-8(12)7(5-15)9(16)3-12/h4,7-9,15-16H,2-3,5H2,1H3,(H,13,17,18)/t7-,8-,9-,12-/m0/s1
• InChI Key: XRMLXZVSFIBRRJ-PEFMBERDSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@]23C[C@H]2[C@@H]([C@H](C3)O)CO
• SMILES: CC1=CN(C(=O)NC1=O)C23CC2C(C(C3)O)CO

Description

1-[(1S,3S,4R,5S)-3-hydroxy-4-(hydroxymethyl)bicyclo[3.1.0]hexan-1-yl]thymine is a carbobicyclic compound that is bicyclo[3.1.0]hexane which is substituted at the 1-pro-S, 3-pro-S, and 4-pro-R positions by thymin-1-yl, hydroxy, and hydroxymethyl groups, respectively. It is a pyrimidone, a carbobicyclic compound, a C-glycosyl pyrimidine, a primary alcohol and a secondary alcohol. It is functionally related to a thymine.

Scientific Research Applications

Sugar Conformation and Biological Activity

• Experimental and Structural Evidence in Antiviral Research : (South)-methanocarba-thymidine (S-MCT) and its isomer (North)-methanocarba-thymidine (N-MCT) have been used to understand how kinases and polymerases discriminate between substrates based on sugar conformation. The study by Marquez et al. (2004) found that kinases prefer substrates that adopt the S sugar conformation, while cellular DNA polymerase(s) incorporated almost exclusively the triphosphate of the locked N conformer (N-MCTTP), despite the presence of higher triphosphate levels of the S-conformer (S-MCTTP) (Marquez et al., 2004).

Antiviral Evaluation and Biological Activity

• Influence on Antiviral Activity : Marquez et al. (1996) explored the impact of sugar ring pucker on biological activity in nucleosides and oligonucleotides. They discovered potent antiherpetic activity associated with the Northern thymidine analogue, more powerful than acyclovir against both HSV-1 and HSV-2 (Marquez et al., 1996).

Mechanism of Action in Viral Infections

• Activity Against Herpesvirus and Orthopoxvirus : A study by Prichard et al. (2006) indicated that N-Methanocarbathymidine (N-MCT) is active against herpesviruses and orthopoxviruses, suggesting its potential as a therapeutic agent for these infections. The molecule's mechanism of action aligns with inhibition of viral DNA polymerase once activated by viral thymidine kinase homologs (Prichard et al., 2006).

Potential in Gene Therapy

• Antitumor Activity in Gene Therapy : Noy et al. (2002) assessed the cytotoxic activity of N-Methanocarbathymidine (N-MCT) in vitro and its antitumor activity in vivo against HSV-tk transduced murine tumors, suggesting its utility in HSV-tk suicide gene therapy for cancer (Noy et al., 2002).